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Abstract
Laidlomycin is a polyether ionophore antibiotic with significant applications in veterinary

medicine, particularly in the cattle industry. Produced by species of Streptomyces, this complex

natural product selectively transports ions across cell membranes, leading to disruptions in

cellular function and, ultimately, antimicrobial effects. This technical guide provides an in-depth

overview of the discovery, origin, and biological properties of laidlomycin, with a focus on its

producing organisms, isolation and purification methods, structural elucidation, and mode of

action. Detailed experimental protocols, quantitative data, and pathway visualizations are

included to support further research and development.

Discovery and Origin
Laidlomycin was first reported as a new antimycoplasmal polyether antibiotic in 1974.[1] It is a

natural product of fermentation by specific strains of actinomycete bacteria. The primary

producing organisms identified in the literature are Streptomyces sp. CS684 and

Streptoverticillium eurocidicum.[2] A culture broth of Streptomyces sp. CS684 demonstrated

antibacterial activity against methicillin-resistant Staphylococcus aureus (MRSA) and

vancomycin-resistant enterococci (VRE).
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Laidlomycin is a white solid substance with the molecular formula C37H62O12.[3] Its chemical

structure and other key properties are summarized in the table below.

Property Value Reference

Molecular Formula C37H62O12 [3]

Molecular Weight 698.9 g/mol [4]

Melting Point 151-153°C [3]

Appearance White solid [3]

CAS Number 56283-74-0 [4]

Biological Activity and Efficacy
Laidlomycin exhibits a range of biological activities, primarily as an antimicrobial agent. Its

propionate derivative, laidlomycin propionate potassium, is widely used as a feed additive for

cattle to improve feed efficiency and promote weight gain.[5]

Antimicrobial Activity
Laidlomycin is active against Gram-positive bacteria.[6] Its efficacy against MRSA and VRE

has been noted.[6] The mechanism of action involves the disruption of ion gradients across the

cell membranes of susceptible microorganisms.[7][8] This leads to an expenditure of cellular

energy to maintain ionic equilibrium, ultimately inhibiting growth and leading to cell death.[7]

Efficacy in Cattle
Laidlomycin propionate is effective in improving feed efficiency and increasing the rate of

weight gain in cattle fed in confinement for slaughter.[5] The recommended dosage for this

application is typically between 5 to 10 g/ton of feed.[5] Studies have shown that laidlomycin
propionate can increase average daily gain and improve feed conversion in both steers and

heifers. It has also been shown to reduce the severity of ruminal acidosis in cattle transitioning

to high-grain diets.

The following table summarizes the effects of laidlomycin propionate on cattle performance

from a meta-analysis of multiple studies.
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Parameter
Effect of Laidlomycin
Propionate

Reference

Average Daily Gain (ADG) Increased [9]

Dry Matter Intake (DMI) Increased

Feed Efficiency (FE) Improved [9]

Hot Carcass Weight (HCW) Increased

Experimental Protocols
Fermentation and Isolation of Laidlomycin
A general protocol for the production and isolation of laidlomycin from a fermentation broth of

Streptoverticillium eurocidicum is outlined below.[2]

Protocol:

Fermentation: Cultivate Streptoverticillium eurocidicum in a nutrient-rich aqueous broth

containing assimilable sources of carbon and nitrogen.

pH Adjustment: Adjust the pH of the fermentation broth to approximately 10 to 13 using a

strong base (e.g., sodium hydroxide). This will cause the formation of an emulsion.

Centrifugation: Centrifuge the emulsion to separate it into an aqueous layer and a wet solid

layer containing the laidlomycin.

Washing (Optional): The wet solid layer can be washed with water to remove soluble

fermentation by-products.

Drying: Dry the wet solid layer to remove water, resulting in a dry solid containing

laidlomycin.

Purification of Laidlomycin
The solid material obtained from the isolation protocol can be further purified using standard

techniques such as:[2]
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Solvent extraction

Precipitation

Salt formation

Crystallization

Column chromatography

Structure Elucidation
The chemical structure of laidlomycin has been determined using a combination of

spectroscopic techniques.

Methodology:

Mass Spectrometry (MS): High-resolution mass spectrometry is used to determine the exact

molecular weight and elemental composition of the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A suite of 1D and 2D NMR experiments,

including 1H NMR, 13C NMR, COSY, HMQC, and HMBC, are employed to elucidate the

connectivity of atoms and the overall three-dimensional structure of laidlomycin.[3][10]

Antimicrobial Susceptibility Testing
The antimicrobial activity of laidlomycin can be quantified using standard methods such as the

disk diffusion assay (Kirby-Bauer method) or by determining the Minimum Inhibitory

Concentration (MIC).

Disk Diffusion Assay Workflow:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1674327?utm_src=pdf-body
https://www.benchchem.com/product/b1674327?utm_src=pdf-body
https://www.researchgate.net/figure/Physicochemical-properties-of-CSU-1-laidlomycin_tbl1_6464849
https://pubmed.ncbi.nlm.nih.gov/27873246/
https://www.benchchem.com/product/b1674327?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Incubation

Analysis

Prepare bacterial lawn on agar plate

Place disc on agar plate

Impregnate sterile paper disc with laidlomycin solution

Incubate at optimal temperature and time

Measure the diameter of the zone of inhibition

Click to download full resolution via product page

Caption: Workflow for determining antimicrobial susceptibility using the disk diffusion method.

Mode of Action and Biosynthesis
Ionophore Mode of Action
Laidlomycin, as a carboxylic polyether ionophore, functions by transporting cations across

biological membranes.[7][8][11] This process disrupts the natural ion gradients essential for

various cellular processes, including nutrient transport and energy metabolism.[7][8]

Caption: Generalized mechanism of action for a cation-transporting ionophore like

laidlomycin.
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Biosynthesis of Laidlomycin
The biosynthesis of polyether antibiotics like laidlomycin is a complex process involving

modular polyketide synthases (PKS).[12] The laidlomycin biosynthetic gene cluster has been

identified in Streptomyces sp. CS684 and is available in the MIBiG database under accession

number BGC0000084.[13] The biosynthesis involves the assembly of a polyketide backbone

which is subsequently modified by enzymes such as epoxidases and epoxide hydrolases to

form the characteristic cyclic ether structures.[12]

Laidlomycin Biosynthesis

Laidlomycin Biosynthetic
Gene Cluster (BGC0000084)

Modular Polyketide Synthase (PKS)
Assembly

Linear Polyketide Intermediate

Epoxidation and
Epoxide Hydrolase Activity

Laidlomycin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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